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Compound of Interest

Compound Name: Ethyl undec-2-ynoate
CAS No.: 10519-17-2
Cat. No.: B077268
Get Quote
. J

Compound Identity: Ethyl undec-2-ynoate CAS Registry Number: 10519-17-2 Molecular
Formula:

Molecular Weight: 210.31 g/mol [1][2][3][4]
Executive Summary
Ethyl undec-2-ynoate is a lipophilic

-unsaturated ester characterized by a long alkyl tail (C8) and an internal alkyne conjugated with
the ester carbonyl. Its solubility profile is dominated by its non-polar hydrocarbon chain,
rendering it highly soluble in organic solvents (chlorinated, aromatic, and polar aprotic) and
practically insoluble in water.

For research and drug development applications, DMSO or Ethanol are the preferred solvents
for preparing stock solutions, while Dichloromethane (DCM) or Ethyl Acetate are optimal for
extraction and purification processes.

Physicochemical Profile & Theoretical Basis
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To predict and manipulate the solubility of Ethyl undec-2-ynoate, one must understand the
competition between its hydrophobic tail and its polarizable alkyne-ester headgroup.

Property Value | Description Implication for Solubility

) Liguid (Colorless to pale Miscible with liquid organic
Physical State
yellow) solvents.

High boiling point requires

high-vacuum for removal;
Boiling Point 128 °C @ 10 mmHg solvent exchange is preferred

over evaporation for high-

boiling solvents.

Highly lipophilic. Partitions

LogP (Predicted) ~4.6 -5.2 ) ]
strongly into organic phases.
Cannot act as a hydrogen
H-Bond Donors 0
bond donor.
Weak H-bond acceptance
allows solubility in alcohols but
H-Bond Acceptors 2 (Ester oxygens)

is insufficient to solubilize the

C11 chain in water.

Structural Logic

The molecule consists of a hydrophobic undecyl chain disrupted by a triple bond at C2. While
the ester functionality confers some polarity, the 11-carbon skeleton dictates the bulk solvent
interactions. According to the "Like Dissolves Like" principle, this compound exhibits high
affinity for solvents with low dielectric constants and moderate dipole moments.

Solubility Data & Solvent Compatibility

The following data categorizes solvent compatibility based on experimental precedents for
long-chain alkynoate esters.

A. Organic Solvents (High Solubility)
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Ethyl undec-2-ynoate is miscible or highly soluble (>100 mg/mL) in these solvents. They are
recommended for synthesis, extraction, and chromatography.

Chlorinated Solvents: Dichloromethane (DCM), Chloroform.

Aromatic Hydrocarbons: Toluene, Benzene.

Esters/Ethers: Ethyl Acetate, Diethyl Ether, THF (Tetrahydrofuran).

Alkanes: Hexane, Pentane (Note: Solubility may decrease slightly at very low temperatures
due to the rigid alkyne geometry, but remains high at RT).

B. Polar Solvents (Moderate to High Solubility)

These solvents are critical for biological assays and specific synthetic steps (e.g., nucleophilic
substitutions).

DMSO (Dimethyl sulfoxide): Soluble up to ~25-50 mg/mL. Standard for biological stock
solutions.

DMF (Dimethylformamide): Soluble.

Ethanol / Methanol: Soluble. Note: Methanolysis (transesterification) can occur if stored for
prolonged periods with acid/base catalysts.

Acetonitrile: Soluble.[5][6]

C. Aqueous Systems (Insoluble)

e Water: Insoluble (<0.1 mg/mL).

e Aqueous Buffers (PBS, Tris): Insoluble. Requires a co-solvent (e.g., 0.1% - 1% DMSO) or
formulation (e.g., micelles, liposomes) for biological delivery.

Experimental Protocols

Protocol A: Preparation of Biological Stock Solution (50
mM)
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Objective: Create a stable stock for cell-based assays or enzyme kinetics.

e Calculate Mass:

o Target Concentration: 50 mM
o Volume: 1 mL[5]

o Required Mass:

Weighing: Weigh ~10.5 mg of Ethyl undec-2-ynoate into a sterile amber glass vial (protect
from light to prevent potential alkyne photo-oxidation).

Solubilization: Add 1.0 mL of anhydrous DMSO (molecular biology grade).
Mixing: Vortex for 30 seconds. The liquid should clear instantly.

Storage: Store at -20°C. Stable for >6 months. Avoid repeated freeze-thaw cycles.

Protocol B: Saturation Shake-Flask Method (Solubility
Determination)

Objective: Empirically determine the exact solubility limit in a specific novel solvent.

Excess Addition: Add Ethyl undec-2-ynoate dropwise to 1 mL of the target solvent until a
visible droplet persists (phase separation) or turbidity appears.

Equilibration: Agitate the vial at the target temperature (e.g., 25°C) for 24 hours using a
benchtop shaker.

Separation: Centrifuge at 10,000 rpm for 5 minutes to separate the undissolved oil phase.

Quantification: Carefully remove the supernatant. Dilute a known aliquot (e.g., 10 L) into
Acetonitrile and analyze via HPLC-UV (detection @ ~210-220 nm for the ester/alkyne
chromophore).
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Visualizations
Figure 1: Solvent Selection Decision Tree

This diagram guides the researcher to the correct solvent based on the intended application.
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Caption: Decision matrix for selecting the optimal solvent for Ethyl undec-2-ynoate based on
experimental intent.

Figure 2: Aqueous Formulation Strategy

Since the compound is insoluble in water, this workflow describes how to introduce it into an
aqueous buffer.
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Caption: Step-by-step dilution workflow to minimize precipitation when transferring the lipophilic
ester into aqueous media.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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